Cas no 847026-46-4 (4,5-diiodo-1h-pyridazin-6-one)

4,5-diiodo-1h-pyridazin-6-one structure
4,5-diiodo-1h-pyridazin-6-one structure
Product Name:4,5-diiodo-1h-pyridazin-6-one
CAS No:847026-46-4
MF:C4H2I2N2O
MW:347.880424976349
CID:1825093
PubChem ID:49875584
Update Time:2025-04-21

4,5-diiodo-1h-pyridazin-6-one Chemical and Physical Properties

Names and Identifiers

    • 4,5-diiodo-1H-pyridazin-6-one
    • 4,5-Diiodopyridazin-3(2H)-one
    • DB-082483
    • 4,5-diiodo-3(2H)-pyridazinone
    • E86073
    • DTXSID00678844
    • 847026-46-4
    • AU-059/43521503
    • AKOS000282865
    • SCHEMBL11919272
    • 4,5-diiodo-1h-pyridazin-6-one
    • Inchi: 1S/C4H2I2N2O/c5-2-1-7-8-4(9)3(2)6/h1H,(H,8,9)
    • InChI Key: UNBXOAJHGTYEPI-UHFFFAOYSA-N
    • SMILES: IC1=C(C=NNC1=O)I

Computed Properties

  • Exact Mass: 347.82600
  • Monoisotopic Mass: 347.82566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 41.5Ų

Experimental Properties

  • PSA: 45.75000
  • LogP: 0.97910

4,5-diiodo-1h-pyridazin-6-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen iodide Solvents: Water ;  3 h, 120 °C; cooled
1.2 Reagents: Sodium thiosulfate Solvents: Water ;  40 °C
Reference
Reaction of chloropyridazin-3(2H)-ones with iodide. Part I. A mechanistic study
Krajsovszky, G.; et al, Journal of Molecular Structure: THEOCHEM, 2005, 713(1-3), 235-243

4,5-diiodo-1h-pyridazin-6-one Raw materials

4,5-diiodo-1h-pyridazin-6-one Preparation Products

4,5-diiodo-1h-pyridazin-6-one Related Literature

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD